Cas no 1805412-69-4 (4-(Difluoromethyl)-5-iodo-2-methoxypyridine-3-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-5-iodo-2-methoxypyridine-3-carboxaldehyde
• CAS No: 1805412-69-4
• MF: C₈H₆F₂INO₂
• MW: 313.040021419525
• CID: 4892589
• Update Time: 2025-10-28

4-(Difluoromethyl)-5-iodo-2-methoxypyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-iodo-2-methoxypyridine-3-carboxaldehyde

• Inchi： 1S/C8H6F2INO2/c1-14-8-4(3-13)6(7(9)10)5(11)2-12-8/h2-3,7H,1H3
• InChI Key： MOSAMSJFCJLJMA-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C=O)=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2

Additional information on 4-(Difluoromethyl)-5-iodo-2-methoxypyridine-3-carboxaldehyde

Professional Introduction to 4-(Difluoromethyl)-5-iodo-2-methoxypyridine-3-carboxaldehyde (CAS No. 1805412-69-4)

4-(Difluoromethyl)-5-iodo-2-methoxypyridine-3-carboxaldehyde (CAS No. 1805412-69-4) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular structure incorporates both difluoromethyl and iodo substituents, which are strategically positioned to enhance its reactivity and utility in synthetic pathways.

The difluoromethyl group is particularly noteworthy due to its ability to modulate the electronic properties of adjacent functional groups, making it a valuable component in the design of drug candidates. This group has been extensively studied for its role in improving metabolic stability, lipophilicity, and binding affinity to biological targets. In contrast, the iodo substituent at the 5-position of the pyridine ring provides a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for achieving high efficacy in therapeutic applications.

The presence of a methoxy group at the 2-position further enhances the compound's versatility by introducing polarity and potential hydrogen bonding capabilities. This feature can be exploited to fine-tune solubility and interactions with biological macromolecules. The aldehyde functionality at the 3-position serves as a reactive site for condensation reactions, enabling the formation of amide or imine bonds, which are common motifs in drug molecules.

In recent years, 4-(Difluoromethyl)-5-iodo-2-methoxypyridine-3-carboxaldehyde has been employed in several cutting-edge research projects aimed at developing novel therapeutic agents. One notable area of investigation involves its application in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. By leveraging the compound's structural features, researchers have been able to design inhibitors that exhibit high selectivity and potency against specific kinases.

A particularly compelling study demonstrated the use of this compound in generating a series of small-molecule inhibitors targeting tyrosine kinases. The difluoromethyl group was found to enhance binding affinity by stabilizing key interactions within the enzyme's active site. Additionally, the iodo substituent allowed for efficient introduction of additional pharmacophoric elements through palladium-catalyzed cross-coupling reactions. This approach led to the discovery of several lead compounds with promising preclinical activity against tumor cell lines.

The compound's utility extends beyond kinase inhibition. It has also been utilized in the development of antiviral agents, where its structural motifs contribute to interference with viral replication mechanisms. The methoxy and aldehyde groups provide opportunities for interaction with viral proteases and polymerases, potentially disrupting critical steps in the viral life cycle.

Another emerging application lies in the field of neurodegenerative disease research. Researchers have explored derivatives of this compound as potential cholinesterase inhibitors, which are compounds known to enhance acetylcholine levels in the brain. This is particularly relevant for conditions such as Alzheimer's disease, where cholinergic deficits contribute significantly to cognitive decline. The structural features of 4-(Difluoromethyl)-5-iodo-2-methoxypyridine-3-carboxaldehyde allow for modifications that can fine-tune pharmacokinetic properties while maintaining high binding affinity to target enzymes.

The synthesis of this compound presents unique challenges due to its sensitive functional groups and the need for precise regioselectivity. Advanced synthetic methodologies, including transition metal catalysis and flow chemistry techniques, have been employed to optimize production yields and purity. These advancements ensure that researchers have access to high-quality starting materials necessary for their investigations.

In conclusion, 4-(Difluoromethyl)-5-iodo-2-methoxypyridine-3-carboxaldehyde represents a cornerstone intermediate in modern medicinal chemistry. Its versatile structure and reactivity make it an indispensable tool for designing novel therapeutic agents across multiple disease areas. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of pharmaceutical innovation.